Cas no 379711-94-1 ((1R)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride)

• Product Name: (1R)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride
• CAS No: 379711-94-1
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD12910568
• CID: 836525
• PubChem ID: 53484770
• Update Time: 2024-11-01

(1R)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-Methoxyphenyl)propan-1-amine hydrochloride
• (R)-1-(4-METHOXYPHENYL)PROPAN-1-AMINE-HCl
• (1R)-1-(4-methoxyphenyl)propan-1-amine,hydrochloride
• (R)-1-(4-Methoxyphenyl)propan-1-aminehydrochloride
• [(1R)-1-(4-methoxyphenyl)propyl]amine hydrochloride
• CS-0363144
• (1R)-1-(4-Methoxyphenyl)propan-1-amine--hydrogen chloride (1/1)
• AKOS015923135
• Y10277
• (1R)-1-(4-methoxyphenyl)propan-1-amine hydrochloride
• DTXSID30704206
• 379711-94-1
• A873967
• AKOS015968857
• (1R)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride
• (R)-1-(4-Methoxyphenyl)propan-1-amine HCl
• DS-018854

• MDL： MFCD12910568
• Inchi： 1S/C10H15NO.ClH/c1-3-10(11)8-4-6-9(12-2)7-5-8;/h4-7,10H,3,11H2,1-2H3;1H/t10-;/m1./s1
• InChI Key： MEPAINWSSZGNKL-HNCPQSOCSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)[C@@H](CC)N

Computed Properties

• Exact Mass: 201.09200
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.60730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines